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CAS No.: 7486-40-0

Cat. No.: S599364

Calcium adipate is an organometallic coordination polymer of interest in materials science and crystal
engineering. The following notes and protocols consolidate standardized methodologies from published

research for its synthesis and characterization, providing a reliable framework for scientists.

Crystal Growth Protocol: Single Gel Diffusion Technique

The single gel diffusion technique is a well-established method for growing high-quality single crystals of
calcium adipate monohydrate (chemical formula: Ca(CeHsO4)-H20) [1].

e Principle: This technique relies on the slow, controlled diffusion of calcium ions through a silica gel
medium that contains the adipic acid ligand. The gel acts as a three-dimensional framework that
suppresses uncontrolled nucleation, allowing for the growth of large, well-defined single crystals.

e Detailed Procedure:

o Gel Preparation: A solution of sodium metasilicate is prepared and adjusted to an optimal pH
of 4.5-5.5 using pure adipic acid. This addition also serves as the source of the adipate ion
(CeHs0427) within the gel matrix [1].

o Setting: The mixture is poured into test tubes and allowed to set into a rigid gel over 24-48
hours.

o Reactant Introduction: After the gel has set, an aqueous solution of calcium chloride (CaClz)
is carefully poured over the gel without disturbing its surface.

o Growth Period: The test tubes are sealed and left undisturbed at a constant temperature. The
calcium ions (Caz*) slowly diffuse through the gel, reacting with the adipate ions to form
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calcium adipate monohydrate crystals. The growth process typically takes several days to
weeks [1] [2].

o Harvesting: The resulting colorless, prismatic crystals are carefully extracted from the gel,
washed with distilled water, and air-dried [1].

Structural and Spectroscopic Characterization

A multi-technique approach is essential to fully characterize the crystal structure, functional groups, and
optical properties of the synthesized material. The experimental workflow for this comprehensive

characterization is outlined below.
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e Structural Determination

o Single-Crystal X-ray Diffraction (SCXRD): This is the definitive technique for determining the
crystal structure. For calcium adipate monohydrate, SCXRD reveals a triclinic crystal system
with the space group P 1 (two) [3] [4]. The calcium ion is coordinated to seven oxygen atoms,
forming a pentagonal bipyramidal geometry. The structure is highly polymeric, with layers of
hydrocarbon chains sandwiched between polar regions containing calcium, carboxylate, and
water molecules [3] [4].

o Powder X-ray Diffraction (PXRD): PXRD is used to verify the phase purity of the bulk
crystalline product and to refine lattice parameters by comparing the experimental pattern with
one simulated from the SCXRD data [1] [5].
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¢ Spectroscopic Analysis

o Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: These techniques are used to
identify the functional groups present in the compound. The key vibrations to observe are the
asymmetric and symmetric stretches of the carboxylate (COO~) group, which confirm the
binding of the adipate ion to the calcium cation. The presence of water molecules is also
confirmed by O-H stretching and bending vibrations [1]. These analyses can be performed at
different temperatures to study phase changes [1].

e Optical Properties

o Diffuse Reflectance Spectroscopy (DRS): This technique is used to determine the optical
band gap of the material. The data is processed using the Kubelka-Munk function. Calcium
adipate monohydrate has been reported to have a wide optical band gap of 5.3 eV [1].

Thermal and Electrical Characterization

¢ Thermogravimetric Analysis (TGA)

o Purpose: To determine the thermal stability, dehydration, and decomposition profile of the
crystal [1] [5].

o Procedure: A small sample (2-5 mg) is heated in a controlled atmosphere (e.g., nitrogen or air)
at a constant rate (e.g., 10°C per minute) from room temperature to beyond its decomposition
point.

o Expected Results: The TGA curve shows that calcium adipate monohydrate is stable up to
approximately 103°C [1]. The first mass loss corresponds to the release of the single water
molecule of hydration, supporting the monohydrate formula. Subsequent mass losses are due
to the decomposition of the adipate ligand.

¢ Dielectric Measurements

o Purpose: To study the dielectric constant, dielectric loss, and AC conductivity as a function of
frequency at room temperature [1].

o Procedure: The crystal is polished to create parallel faces, and electrodes are applied with a
conductive silver paste. Measurements are typically taken over a frequency range (e.g., 1 kHz
to 1 MHz) at room temperature (30°C) [1].

o Data Analysis: The frequency-dependent behavior of the dielectric constant and loss provides
insights into the polarization mechanisms within the crystal.
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Summary of Key Characterization Data for Calcium
Adipate Monohydrate

The following table summarizes the quantitative and structural data obtained from the characterization

protocols.

Characterization Method Key Parameters & Results Experimental Conditions

| Single-Crystal XRD [3] [4] | Crystal System: Triclinic Space Group: P 1 Unit Cell: a = 5.8990(3) A b =
6.7985(5) A ¢ = 10.8212(6) A a = 78.999(5)° B = 81.831(5)° y = 82.971(5)° | Data collected at room
temperature. | | Thermogravimetric Analysis (TGA) [1] | Thermal Stability: Up to 103°C Decomposition
Steps: Loss of H20 followed by adipate ligand decomposition. | Heating rate: 10°C/min in N2 atmosphere. | |
Diffuse Reflectance (DRS) [1] | Optical Band Gap: 5.3 eV | Measurement at room temperature; data
processed via Kubelka-Munk function. | | FTIR/Raman Spectroscopy [1] | Identified Groups: Carboxylate
stretches (asymmetric ~1550 cm™!, symmetric ~1450 cm™1), O-H stretches from water. | FTIR: KBr pellet

method. Raman: Solid sample with appropriate laser. |

Alternative Synthesis: Templated Metal-Organic
Frameworks (MOFSs)

Beyond simple crystals, calcium adipate can form complex metal-organic frameworks (MOFs) using

organic templates.

e Synthesis: This is typically performed under hydrothermal conditions, where a mixture of calcium salt
and adipic acid is heated with a templating agent, such as 4,4'-bipyridine or similar nitrogen-
containing ligands [5] [6].

e Characterization: The resulting templated frameworks (e.g., GWMOF-7 and GWMOF-8) are
characterized by SCXRD, PXRD, and TGA. TGA studies show that these frameworks can undergo
solid-state transformations into denser 3D structures upon heating [5] [6].

Important Considerations for Researchers

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s599364?utm_src=pdf-body
https://www.smolecule.com/products/s599364?utm_src=pdf-body
https://link.springer.com/article/10.1007/BF01325183
https://ui.adsabs.harvard.edu/abs/1993JCCry..23..617M/abstract
https://link.springer.com/article/10.1007/s10973-019-08916-z
https://link.springer.com/article/10.1007/s10973-019-08916-z
https://link.springer.com/article/10.1007/s10973-019-08916-z
https://www.smolecule.com/products/s599364?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2005/dt/b502512e
https://colab.ws/articles/10.1039%2Fb502512e
https://pubs.rsc.org/en/content/articlelanding/2005/dt/b502512e
https://colab.ws/articles/10.1039%2Fb502512e
https://www.smolecule.com/products/s599364?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e Purity is Critical: The quality of the grown crystals, including their size and morphology, is highly
dependent on the purity of the starting materials and the control over supersaturation during growth
[7].

e Environmental Factors: Properties like crystal habit can be influenced by the growth environment.
Atomic force microscopy (AFM) studies on related adipic acid crystals have shown that relative
humidity and the presence of habit modifiers can significantly affect surface structure and growth
mechanisms [8].

e Material Incompatibility: In industrial applications, such as polymer nanocomposites, calcium
adipate's function as a [3-nucleating agent can be compromised if it interacts with other additives like
calcium stearate, which can adsorb onto its surface and block active sites [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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